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Compound of Interest

Compound Name: (Z)-MDL 105519

Cat. No.: B1676107 Get Quote

Essential Safety and Handling Guide for (Z)-MDL
105519
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling (Z)-MDL 105519. The following procedures are

based on best practices for handling potent neuroactive compounds in a laboratory setting. A

specific Safety Data Sheet (SDS) for (Z)-MDL 105519 was not located; therefore, these

recommendations are derived from general chemical safety principles and information available

on similar research compounds.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the last line of defense against potential exposure and

should be used in conjunction with engineering and administrative controls.[1] The following

table summarizes the recommended PPE for handling (Z)-MDL 105519 in various laboratory

scenarios.
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Activity Required PPE Recommended PPE

Weighing and Aliquoting (Solid

Form)

- Nitrile Gloves- Safety

Glasses with Side Shields-

Laboratory Coat

- Chemical Splash Goggles-

Face Shield- Respiratory

Protection (e.g., N95

respirator) if ventilation is

inadequate

Solution Preparation and

Handling

- Nitrile Gloves- Chemical

Splash Goggles- Laboratory

Coat

- Face Shield- Chemical-

resistant Apron

In-vitro / Ex-vivo Experiments
- Nitrile Gloves- Safety

Glasses- Laboratory Coat

- As determined by institutional

risk assessment

In-vivo Administration
- Nitrile Gloves- Safety

Glasses- Laboratory Coat

- As determined by institutional

risk assessment

Waste Disposal

- Nitrile Gloves (consider

double-gloving)- Chemical

Splash Goggles- Laboratory

Coat

- Chemical-resistant Apron

Operational Plan for Safe Handling
Adherence to a strict operational plan is critical to minimize the risk of exposure to (Z)-MDL
105519.

2.1. Engineering Controls:

Ventilation: All work with solid (Z)-MDL 105519 and concentrated solutions should be

conducted in a certified chemical fume hood or other appropriate ventilated enclosure.

Eyewash and Safety Shower: An eyewash station and safety shower must be readily

accessible in the immediate work area.[2]

2.2. Pre-Experiment Procedures:
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Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

considering the quantity of (Z)-MDL 105519 to be used, the procedures involved, and the

potential for aerosol generation.

PPE Inspection: Before each use, inspect all PPE for signs of damage or contamination.

Area Preparation: Designate a specific area for handling (Z)-MDL 105519. Ensure the work

surface is clean and uncluttered.

2.3. Handling Procedures:

Donning PPE: Put on all required PPE before entering the designated handling area. The

suggested sequence is gown, mask or respirator, eye protection, and gloves.[3]

Weighing: If working with the solid form, carefully weigh the required amount in a chemical

fume hood. Use appropriate tools (e.g., anti-static weigh paper) to prevent dispersal of the

powder.

Solution Preparation: Add the solvent to the solid (Z)-MDL 105519 slowly to avoid splashing.

Cap and vortex or sonicate as needed to ensure complete dissolution.

Experimental Use: Handle all solutions containing (Z)-MDL 105519 with care, avoiding skin

contact and the generation of aerosols.

Post-Handling: After handling, decontaminate all surfaces and equipment with an appropriate

solvent (e.g., 70% ethanol, followed by water).

2.4. Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.[4][5]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[4][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[4][5]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[4]
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Disposal Plan
Proper disposal of (Z)-MDL 105519 and associated waste is essential to prevent environmental

contamination and accidental exposure.

3.1. Waste Segregation:

Solid Waste: Unused (Z)-MDL 105519, contaminated weigh boats, and other solid materials

should be collected in a designated, labeled hazardous waste container.

Liquid Waste: All solutions containing (Z)-MDL 105519 should be collected in a designated,

labeled hazardous liquid waste container. Do not pour this waste down the drain.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated PPE should

be disposed of as hazardous waste.

3.2. Waste Disposal Procedures:

Labeling: All waste containers must be clearly labeled with the contents, including the full

chemical name "(Z)-MDL 105519" and appropriate hazard warnings.

Storage: Store hazardous waste in a designated, secure area away from incompatible

materials.

Disposal: Arrange for the disposal of all hazardous waste through your institution's

Environmental Health and Safety (EHS) office, following all local, state, and federal

regulations.

Experimental Context
(Z)-MDL 105519 is a potent and selective antagonist of the glycine binding site on the N-

methyl-D-aspartate (NMDA) receptor.[6][7] Research indicates its use in a variety of

experimental settings, including:
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In vitro binding assays with radiolabeled [3H]MDL 105519 to characterize its interaction with

the NMDA receptor.[6][8][9][10]

Cell-based assays to investigate its effects on NMDA receptor-mediated responses in

cultured neurons.[7]

In vivo studies in animal models to assess its anticonvulsant and anxiolytic properties.[7]

Detailed experimental protocols for these applications are highly specific to the research

question and are typically found in the materials and methods section of published scientific

literature.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of (Z)-MDL 105519.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8858976/
https://pubmed.ncbi.nlm.nih.gov/9721050/
https://pubmed.ncbi.nlm.nih.gov/9159494/
https://pubmed.ncbi.nlm.nih.gov/8894619/
https://pubmed.ncbi.nlm.nih.gov/9128837/
https://pubmed.ncbi.nlm.nih.gov/9128837/
https://www.benchchem.com/product/b1676107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Prepare Designated Work Area

Inspect and Don PPE

Weigh Solid (in fume hood)

Proceed to handling

Prepare Solution

Perform Experiment

Decontaminate Work Area

Experiment complete

Segregate and Label Waste

Doff and Dispose of PPE

Store Waste Securely

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1676107?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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